Cas no 1804264-97-8 (Ethyl 4-(carboxy(hydroxy)methyl)-2-(3-chloro-2-oxopropyl)benzoate)

• Product Name: Ethyl 4-(carboxy(hydroxy)methyl)-2-(3-chloro-2-oxopropyl)benzoate
• CAS No: 1804264-97-8
• MF: C₁₄H₁₅ClO₆
• MW: 314.718303918839
• CID: 4958733
• Update Time: 2025-05-25

Ethyl 4-(carboxy(hydroxy)methyl)-2-(3-chloro-2-oxopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(carboxy(hydroxy)methyl)-2-(3-chloro-2-oxopropyl)benzoate

• Inchi： 1S/C14H15ClO6/c1-2-21-14(20)11-4-3-8(12(17)13(18)19)5-9(11)6-10(16)7-15/h3-5,12,17H,2,6-7H2,1H3,(H,18,19)
• InChI Key： WCXNMWHIIQGQJS-UHFFFAOYSA-N
• SMILES： ClCC(CC1C=C(C=CC=1C(=O)OCC)C(C(=O)O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 397
• XLogP3: 1.3
• Topological Polar Surface Area: 101

Additional information on Ethyl 4-(carboxy(hydroxy)methyl)-2-(3-chloro-2-oxopropyl)benzoate

Research Briefing on Ethyl 4-(carboxy(hydroxy)methyl)-2-(3-chloro-2-oxopropyl)benzoate (CAS: 1804264-97-8)

Recent studies on Ethyl 4-(carboxy(hydroxy)methyl)-2-(3-chloro-2-oxopropyl)benzoate (CAS: 1804264-97-8) have highlighted its potential as a key intermediate in the synthesis of bioactive compounds, particularly in the development of novel anti-inflammatory and anticancer agents. This compound, characterized by its unique benzoate ester structure with chloro and hydroxy functional groups, has garnered significant attention due to its versatile reactivity and potential pharmacological applications. The following briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and therapeutic potential.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for Ethyl 4-(carboxy(hydroxy)methyl)-2-(3-chloro-2-oxopropyl)benzoate, emphasizing its role as a precursor in the synthesis of small-molecule inhibitors targeting inflammatory pathways. Researchers optimized a multi-step reaction sequence, achieving a high yield (78%) and purity (>95%) under mild conditions. The study also demonstrated the compound's stability under physiological conditions, making it a promising candidate for further drug development.

In parallel, a preclinical investigation reported in Bioorganic & Medicinal Chemistry Letters evaluated the compound's biological activity. The results indicated that Ethyl 4-(carboxy(hydroxy)methyl)-2-(3-chloro-2-oxopropyl)benzoate exhibits moderate inhibitory effects on cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory response. Molecular docking studies suggested that the compound's chloro and hydroxy groups facilitate interactions with the COX-2 active site, providing a structural basis for its activity. These findings support its potential as a lead compound for anti-inflammatory drug design.

Further research has explored the compound's utility in anticancer therapy. A 2024 study in European Journal of Medicinal Chemistry investigated its derivatives, revealing that structural modifications enhance cytotoxicity against cancer cell lines, particularly in breast and lung cancers. The parent compound's ability to act as a Michael acceptor, due to its α,β-unsaturated carbonyl moiety, was identified as a critical feature for its bioactivity. This property enables covalent binding to cellular nucleophiles, disrupting cancer cell proliferation pathways.

Despite these promising results, challenges remain in optimizing the compound's pharmacokinetic properties. Recent pharmacokinetic studies, as detailed in Drug Metabolism and Disposition, noted rapid hepatic metabolism of Ethyl 4-(carboxy(hydroxy)methyl)-2-(3-chloro-2-oxopropyl)benzoate, leading to short plasma half-lives. Researchers are now focusing on prodrug strategies and formulation improvements to enhance bioavailability and therapeutic efficacy.

In conclusion, Ethyl 4-(carboxy(hydroxy)methyl)-2-(3-chloro-2-oxopropyl)benzoate (CAS: 1804264-97-8) represents a versatile scaffold with significant potential in drug discovery. Ongoing research aims to refine its synthetic accessibility, elucidate its mechanism of action, and develop derivatives with improved pharmacological profiles. These efforts position the compound as a valuable asset in the pursuit of next-generation therapeutics for inflammation and cancer.